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Compound of Interest

Compound Name: Triflusulfuron-methyl

Cat. No.: B1682544

Technical Data Summary for Triflusulfuron-
methyl

This guide provides the core physicochemical properties of Triflusulfuron-methyl, a selective
post-emergence sulfonylurea herbicide. The following data is intended for researchers,
scientists, and professionals in drug development and agrochemical studies.

Physicochemical Properties

Triflusulfuron-methyl is recognized for its role as an acetolactate synthase (ALS) inhibitor,
which is crucial for the biosynthesis of branched-chain amino acids in plants[1]. Its proherbicide
nature means it is converted into the active form, triflusulfuron, within the target plant[1][2].

Below is a summary of its key molecular identifiers and properties.

Parameter Value Source
Molecular Formula C17H19F3N606S [11[2]13]14]
Molecular Weight 492.43 g/mol [21[31[4]
Exact Mass 492.1039 [3]

CAS Registry Number 126535-15-7 [1][3]14]
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The elemental composition of Triflusulfuron-methyl is as follows: Carbon 41.47%, Hydrogen
3.89%, Fluorine 11.57%, Nitrogen 17.07%, Oxygen 19.49%, and Sulfur 6.51%][3][4].

Logical Relationship of Key Identifiers

The Chemical Abstracts Service (CAS) number provides a unique identifier for this specific
chemical substance, which corresponds to its defined molecular formula and weight.

CAS: 126535-15-7 —VM—» C17H19F3N606S —»| 492.43 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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